Cas no 1369936-28-6 (2-tert-butyl-1-fluoro-3-iodobenzene)

• Product Name: 2-tert-butyl-1-fluoro-3-iodobenzene
• CAS No: 1369936-28-6
• MF: C₁₀H₁₂FI
• MW: 278.105158805847
• MDL: MFCD28954087
• CID: 5179471
• PubChem ID: 20725197
• Update Time: 2025-07-21

2-tert-butyl-1-fluoro-3-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-1-fluoro-3-iodobenzene
• Benzene, 2-(1,1-dimethylethyl)-1-fluoro-3-iodo-

• MDL： MFCD28954087
• Inchi： 1S/C10H12FI/c1-10(2,3)9-7(11)5-4-6-8(9)12/h4-6H,1-3H3
• InChI Key： XCURNGCQRWRLSN-UHFFFAOYSA-N
• SMILES： C1(F)=CC=CC(I)=C1C(C)(C)C

Computed Properties

• Exact Mass: 277.99678g/mol
• Monoisotopic Mass: 277.99678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 2-tert-butyl-1-fluoro-3-iodobenzene

Comprehensive Analysis of 2-tert-butyl-1-fluoro-3-iodobenzene (CAS No. 1369936-28-6): Properties, Applications, and Industry Trends

2-tert-butyl-1-fluoro-3-iodobenzene (CAS No. 1369936-28-6) is a halogenated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of tert-butyl, fluoro, and iodo substituents on the benzene ring makes it a versatile intermediate for cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig reactions. Researchers frequently search for "2-tert-butyl-1-fluoro-3-iodobenzene synthesis" or "CAS 1369936-28-6 applications," reflecting its growing relevance in organic synthesis.

In recent years, the demand for fluorinated aromatic compounds like 2-tert-butyl-1-fluoro-3-iodobenzene has surged, driven by trends in drug discovery and materials science. The fluoro group enhances metabolic stability and bioavailability, making it a hotspot for "fluorine in medicinal chemistry" discussions. Meanwhile, the iodo substituent facilitates functionalization via transition-metal catalysis, aligning with industry searches for "iodobenzene derivatives in catalysis." This dual functionality positions the compound as a valuable building block for high-value chemicals.

From a technical perspective, CAS 1369936-28-6 exhibits a molecular weight of 278.09 g/mol and a melting point range of 45–50°C. Its lipophilic tert-butyl group improves solubility in organic solvents, a feature often queried as "solubility of tert-butyl benzene derivatives." Analytical techniques such as NMR and HPLC are commonly employed for purity verification, addressing frequent user questions like "how to analyze halogenated benzenes." These properties underscore its utility in precision synthesis workflows.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, proper handling of iodoarenes is emphasized in "safe handling of aromatic iodides" searches. The compound’s stability under ambient conditions (storage recommendations for 2-tert-butyl-1-fluoro-3-iodobenzene) further enhances its practicality for industrial scale-up. Innovations in sustainable halogenation methods, a trending topic in green chemistry, have also spurred interest in optimizing its production.

Looking ahead, 2-tert-butyl-1-fluoro-3-iodobenzene is poised to play a critical role in advancing PET radiopharmaceuticals and liquid crystal materials, areas frequently explored in "emerging applications of fluorinated aromatics" queries. Its compatibility with modern C-H activation protocols further aligns with cutting-edge research trends. As synthetic methodologies evolve, this compound exemplifies the intersection of functionality and innovation in specialty chemicals.